Cas no 57862-56-3 (Dibutylamine pyrophosphate)

• Product Name: Dibutylamine pyrophosphate
• CAS No: 57862-56-3
• MF: C₃₂H₈₀N₄O₇P₂
• MW: 694.947731971741
• CID: 947651
• PubChem ID: 23077027
• Update Time: 2025-04-19

Dibutylamine pyrophosphate Chemical and Physical Properties

Names and Identifiers

• Dibutylamine pyrophosphate
• dibutylammonium diphosphate salt
• 57862-56-3
• VYCIZFXQASTIDY-UHFFFAOYSA-N
• DTXSID701345078
• bisbutylammonium pyrophosphate

• Inchi： 1S/4C8H19N.H4O7P2/c4*1-3-5-7-9-8-6-4-2;1-8(2,3)7-9(4,5)6/h4*9H,3-8H2,1-2H3;(H2,1,2,3)(H2,4,5,6)
• InChI Key： VYCIZFXQASTIDY-UHFFFAOYSA-N
• SMILES： P(=O)([O-])([O-])OP(=O)([O-])[O-].[NH2+](CCCC)CCCC.[NH2+](CCCC)CCCC.[NH2+](CCCC)CCCC.[NH2+](CCCC)CCCC

Computed Properties

• Exact Mass: 694.55022490g/mol
• Monoisotopic Mass: 694.55022490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 45
• Rotatable Bond Count: 24
• Complexity: 162
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 202Ų